Cas no 1361600-48-7 (2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361600-48-7
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4966302
• Update Time: 2025-08-03

2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-7-4-8(12(16)9(15)5-7)11-6(3-10(19)20)1-2-18-13(11)17/h1-2,4-5H,3H2,(H,19,20)
• InChI Key： WJPVLRSYZHCURK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=CC=1CC(=O)O)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2
• Molecular Weight: 334.6

Additional information on 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid

Research Brief on 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361600-48-7)

2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361600-48-7) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorinated pyridine core and a trichlorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles that support its potential as a therapeutic agent.

Pharmacological studies have demonstrated that 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid exhibits significant bioactivity, particularly in modulating inflammatory pathways. In vitro assays have shown its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential application in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Moreover, preliminary in vivo studies in animal models have corroborated these effects, showing reduced inflammation and improved clinical outcomes.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Studies have indicated that 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings highlight its potential as an adjunct therapy in cancer treatment, warranting further investigation.

In conclusion, 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361600-48-7) represents a promising candidate for therapeutic development, with demonstrated efficacy in inflammation and oncology. Future research should focus on optimizing its pharmacokinetic properties, exploring its safety profile, and conducting clinical trials to validate its therapeutic potential. The compound's unique structural and pharmacological attributes position it as a valuable addition to the arsenal of bioactive molecules in chemical biology and pharmaceutical research.